

3'-Allyl-3'-deoxythymidine binding affinity to DNA polymerases

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 3'-Allyl-3'-deoxythymidine

CAS No.: 120232-10-2

Cat. No.: B12797780

[Get Quote](#)

An In-depth Technical Guide to the Evaluation of **3'-Allyl-3'-deoxythymidine** as a DNA Polymerase Inhibitor

Executive Summary

The development of nucleoside analogues as inhibitors of DNA polymerases remains a cornerstone of antiviral and anticancer chemotherapy. These molecules, structural mimics of natural deoxynucleoside triphosphates (dNTPs), can act as potent and selective terminators of DNA chain elongation. This guide focuses on **3'-Allyl-3'-deoxythymidine**, a novel, under-researched thymidine analogue. Due to the nascent stage of its investigation, direct binding affinity data is not yet prevalent in peer-reviewed literature. Therefore, this document serves as both a forward-looking guide and a foundational reference, providing a comprehensive framework for its synthesis, characterization, and evaluation. We will delve into the established principles of DNA polymerase inhibition by 3'-substituted nucleosides, detail the rigorous experimental methodologies required to ascertain binding affinity, and present a cogent analysis of the structure-activity relationships (SAR) within this compound class to hypothesize the potential efficacy and selectivity of **3'-Allyl-3'-deoxythymidine**. This whitepaper is intended

for researchers, medicinal chemists, and drug development professionals engaged in the discovery of next-generation polymerase inhibitors.

Introduction: The Enduring Paradigm of Nucleoside Analogues

For decades, nucleoside analogues have been pivotal in the fight against viral diseases and cancer.[1][2] Their success lies in a simple yet effective mechanism: masquerading as natural building blocks of DNA or RNA. Once inside a cell, these compounds are phosphorylated to their active triphosphate form by cellular or viral kinases.[3] DNA polymerases, the enzymes responsible for replicating the genome, can then mistakenly incorporate these analogues into a growing DNA strand.[4]

The therapeutic efficacy of many of these drugs hinges on modifications at the 3'-position of the deoxyribose sugar. The natural 3'-hydroxyl (-OH) group is the critical nucleophile for forming the phosphodiester bond with the next incoming nucleotide.[5] Classical antiviral nucleosides, such as Zidovudine (3'-azido-3'-deoxythymidine or AZT), replace this -OH group with a moiety that cannot participate in bond formation, thereby causing immediate chain termination.[1][5] This targeted disruption of DNA replication is particularly effective against rapidly proliferating cells, such as cancer cells, or in inhibiting the replication of viral genomes. The continuous exploration of novel 3'-substitutions is driven by the quest for improved potency, enhanced selectivity, and a better resistance profile.

The Target: DNA Polymerases - A Tale of Two Enzymes

DNA polymerases are not a monolithic entity. They exist in various forms across different domains of life and even within a single organism. From a therapeutic standpoint, a critical distinction lies between host (human) DNA polymerases and those encoded by pathogens, such as viruses.

- Human DNA Polymerases (α , β , γ , δ , ϵ , etc.): These are essential for cellular replication and repair. While they are the targets in cancer therapy, non-specific inhibition can lead to significant toxicity in healthy, dividing cells. For antiviral applications, minimizing interaction with these polymerases is paramount.[6]

- Viral DNA Polymerases and Reverse Transcriptases: Viruses like Herpes Simplex Virus (HSV), Hepatitis B Virus (HBV), and Human Immunodeficiency Virus (HIV) encode their own polymerases.^{[7][8][9]} These viral enzymes often exhibit different substrate specificities compared to their human counterparts, creating a therapeutic window for selective inhibitors.^{[3][10]} For instance, the reverse transcriptase of HIV is a prime target that is structurally and functionally distinct from human polymerases.

The ultimate goal in developing a compound like **3'-Allyl-3'-deoxythymidine** is to achieve high affinity for the target viral polymerase while maintaining low affinity for essential human polymerases, thereby maximizing efficacy and minimizing side effects.

3'-Allyl-3'-deoxythymidine: A Novel Candidate Inhibitor

Rationale for Investigation

The exploration of an allyl ($-\text{CH}_2\text{-CH=CH}_2$) group at the 3'-position is a logical extension of existing SAR studies. The allyl group is a small, uncharged, and relatively non-polar moiety. Its size and flexibility may influence how the nucleoside analogue fits into the active site of different polymerases. Compared to the highly polar azido group of AZT, the allyl group could confer different pharmacokinetic properties and binding interactions. The key scientific questions are:


- Can **3'-Allyl-3'-deoxythymidine** triphosphate be accommodated by the active site of DNA polymerases?
- Will the allyl group permit sufficient interaction to achieve high binding affinity?
- Will the steric bulk and electronic nature of the allyl group provide a basis for selective inhibition of viral over human polymerases?

Proposed Chemical Synthesis

A prerequisite for biological evaluation is the chemical synthesis of the compound. While a definitive, published route for **3'-Allyl-3'-deoxythymidine** is not readily available, a plausible synthetic strategy can be devised based on established nucleoside chemistry. A common approach involves the modification of a protected thymidine precursor. The synthesis would

likely begin with the selective protection of the 5'-hydroxyl group, followed by activation of the 3'-hydroxyl group to create a good leaving group. Subsequent nucleophilic substitution with an appropriate allylating agent would introduce the desired moiety.

A generalized synthetic workflow is depicted below.



[Click to download full resolution via product page](#)

Caption: Proposed synthetic route for **3'-Allyl-3'-deoxythymidine**.

This multi-step process requires careful purification and characterization (e.g., via NMR and mass spectrometry) at each stage to confirm the structure of the intermediates and the final

product.[11][12]

Mechanism of Action: The Principle of Chain Termination


The primary mechanism by which 3'-modified nucleosides inhibit DNA polymerases is through chain termination.[5] This process can be broken down into a series of key steps.

The Critical Role of the 3'-Hydroxyl Group

During normal DNA synthesis, the 3'-OH group of the last nucleotide on the growing primer strand performs a nucleophilic attack on the alpha-phosphate of the incoming dNTP. This reaction, catalyzed by the DNA polymerase, forms a new phosphodiester bond and extends the DNA chain.[13][14]

How 3'-Modifications Induce Termination

A 3'-modified nucleoside analogue, once converted to its triphosphate form (3'-Allyl-ddTTP), competes with the natural substrate (dTTP) for incorporation. If the polymerase incorporates the analogue, the nascent DNA chain now terminates with a 3'-allyl group instead of a 3'-OH group. Since the allyl group is incapable of acting as a nucleophile for the next phosphodiester bond formation, DNA synthesis is halted.[15]



[Click to download full resolution via product page](#)

Caption: Mechanism of DNA polymerase inhibition by chain termination.

Determining Binding Affinity: A Methodological Deep Dive


Quantifying the interaction between an inhibitor and its target enzyme is crucial for drug development. This involves determining key kinetic parameters that describe the inhibitor's potency.

Key Parameters: K_i and IC_{50}

- IC_{50} (Half-maximal inhibitory concentration): This is an empirical value that represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50% under specific experimental conditions. It is a common measure of drug potency but can be influenced by substrate concentration.
- K_i (Inhibition constant): This is an intrinsic measure of the binding affinity between the inhibitor and the enzyme. For a competitive inhibitor, it represents the dissociation constant of the enzyme-inhibitor complex. A lower K_i value indicates a higher binding affinity and a more potent inhibitor.^[16] The relationship between these values allows for a standardized comparison of different inhibitors.

Experimental Workflow for Enzyme Inhibition Assays

A systematic workflow is required to progress from a newly synthesized compound to reliable binding affinity data. This process is self-validating, with each step building upon the last to ensure data integrity.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for inhibitor binding affinity studies.

Step-by-Step Protocol: DNA Polymerase Inhibition Assay

This protocol outlines a standard method for determining the IC_{50} and K_i of a competitive inhibitor like **3'-Allyl-3'-deoxythymidine** triphosphate (Allyl-ddTTP).

I. Materials & Reagents:

- Purified DNA Polymerase (e.g., HIV-1 Reverse Transcriptase, Human DNA Polymerase α).
- Primer/Template DNA: A synthetic oligonucleotide primer annealed to a longer template strand (e.g., poly(rA)/oligo(dT)).
- Reaction Buffer: (e.g., 50 mM Tris-HCl pH 8.0, 10 mM $MgCl_2$, 1 mM DTT).
- Natural dNTPs (dATP, dGTP, dCTP) and the competing substrate (dTTP).
- Radiolabeled dNTP: e.g., [3H]-dTTP or [α - ^{32}P]-dTTP for tracking incorporation.
- Inhibitor: 3'-Allyl-ddTTP at various concentrations.
- Quenching Solution: e.g., 10% Trichloroacetic Acid (TCA).
- Glass fiber filters and scintillation fluid.

II. Experimental Procedure:

- Reaction Setup: Prepare a master mix containing the reaction buffer, primer/template DNA, and the DNA polymerase.
- Inhibitor Titration (for IC_{50}):
 - In a series of reaction tubes, add increasing concentrations of Allyl-ddTTP.
 - Include a "no inhibitor" control.
 - Fix the concentration of the natural substrate, dTTP (typically at or near its K_m value).
- Kinetic Analysis (for K_i):
 - Set up a matrix of reactions. Vary the concentration of the natural substrate (dTTP) across a range (e.g., 0.5x to 5x K_m) for each of several fixed concentrations of the inhibitor (Allyl-

ddTTP).

- Initiation: Pre-incubate the enzyme, buffer, primer/template, and inhibitor at the desired temperature (e.g., 37°C) for 5 minutes. Initiate the reaction by adding the dNTP mix (containing the radiolabeled nucleotide).
- Incubation: Allow the reaction to proceed for a set time, ensuring it remains within the linear range of product formation.
- Termination: Stop the reaction by adding ice-cold quenching solution (e.g., 10% TCA). This precipitates the DNA.
- Quantification:
 - Filter the precipitated DNA onto glass fiber filters and wash to remove unincorporated dNTPs.
 - Measure the radioactivity retained on the filter using a scintillation counter. The counts per minute (CPM) are directly proportional to the amount of DNA synthesized.
- Data Analysis:
 - IC_{50} : Plot the percentage of enzyme activity versus the log of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC_{50} .
 - K_i : Plot the data using a method such as the Lineweaver-Burk (double reciprocal) or Dixon plot. The intersection of the lines allows for the graphical determination of K_i .

Structure-Activity Relationships (SAR) of 3'-Substituted Thymidine Analogues

The biological activity of a nucleoside analogue is highly dependent on the nature of the substituent at the 3'-position.^{[17][18]} By comparing known analogues, we can infer the potential properties of the novel allyl derivative.

Analysis of Known 3'-Substituents

- **3'-Azido (-N₃):** The azido group in AZT is relatively small and linear. Its strong electronegativity and ability to participate in hydrogen bonding contribute to its recognition by HIV reverse transcriptase.[8]
- **3'-Fluoro (-F):** Fluorine is the most electronegative element and is small in size. 3'-fluorinated analogues are potent inhibitors of HBV DNA polymerase.[19] The C-F bond is highly polarized, which can significantly alter the electronic environment of the sugar ring.
- **3'-Amino (-NH₂):** The amino group is capable of acting as a hydrogen bond donor and acceptor. 3'-amino-2',3'-dideoxycytidine has been shown to be a competitive inhibitor of DNA polymerase alpha, interfering with chain elongation.[15]

Hypothesized Impact of the 3'-Allyl Moiety

The 3'-allyl group presents a unique combination of properties:

- **Steric Bulk:** It is larger than the fluoro or azido groups. This increased size may create steric hindrance in the active site of some polymerases, potentially forming the basis for selectivity. It might be well-tolerated by a more spacious viral polymerase active site but rejected by a more constrained human polymerase.
- **Flexibility:** The single bonds in the allyl group allow for rotational freedom, which could enable it to adopt a favorable conformation within the active site.
- **Hydrophobicity:** The allyl group is more hydrophobic than the polar azido or amino groups. This could lead to favorable van der Waals interactions within a hydrophobic pocket of the enzyme's active site.

Comparative Binding Affinity Data

To provide context, the following table summarizes reported inhibition constants for various 3'-modified thymidine analogues against different DNA polymerases. Note: Direct data for **3'-Allyl-3'-deoxythymidine** is not available and is presented here for hypothetical comparison.

Inhibitor (Triphosphate Form)	Target Polymerase	K _i (μM)	Reference
3'-Azido-3'- deoxythymidine (AZT- TP)	HIV-1 Reverse Transcriptase	~0.003-0.05	[8]
3'-Azido-3'- deoxythymidine (AZT- TP)	Human DNA Pol α	>100	[8]
3'-Azido-3'- deoxythymidine (AZT- TP)	HBV DNA Polymerase	~0.04	[7]
3'-Fluoro-3'- deoxythymidine (FdTTP)	HBV DNA Polymerase	0.04	[19]
3'-Amino-ddCyd Triphosphate	Human DNA Pol α	9.6	[15]
3'-Allyl-3'- deoxythymidine (Hypothetical)	Viral Polymerase	To Be Determined	N/A
3'-Allyl-3'- deoxythymidine (Hypothetical)	Human Polymerase	To Be Determined	N/A

Selectivity: The Cornerstone of Therapeutic Viability

A successful antiviral agent must selectively inhibit the viral polymerase without significantly affecting the host's cellular machinery.[\[20\]](#) The therapeutic index of a drug is a measure of this selectivity. A high therapeutic index is achieved when the concentration of the drug required to inhibit the viral target is much lower than the concentration that causes toxicity to host cells. This selectivity is determined by the subtle structural differences between the active sites of viral and human DNA polymerases. The evaluation of **3'-Allyl-3'-deoxythymidine** must

therefore include rigorous testing against a panel of human DNA polymerases (especially α , β , and γ , the latter being implicated in mitochondrial toxicity).[6]

Conclusion and Future Directions

While **3'-Allyl-3'-deoxythymidine** is an unexplored molecule, the principles governing the activity of 3'-substituted nucleoside analogues provide a robust framework for its investigation. The central hypothesis is that the unique steric and electronic properties of the allyl group may confer potent and selective inhibitory activity against viral DNA polymerases.

The path forward is clear:

- **Chemical Synthesis and Phosphorylation:** The first critical step is the successful synthesis of **3'-Allyl-3'-deoxythymidine** and its conversion to the active triphosphate form.
- **In Vitro Enzymatic Assays:** The compound must be systematically screened against a panel of high-priority viral polymerases (e.g., from HIV, HBV, HSV) to determine its inhibitory potency (K_i).
- **Selectivity Profiling:** Concurrently, its binding affinity for key human DNA polymerases must be quantified to assess its potential for off-target effects and predict its therapeutic index.
- **Structural Biology:** Co-crystallization of the inhibitor with a target polymerase could provide invaluable atomic-level insights into the binding mode and the structural basis for its activity and selectivity.

The methodologies and principles outlined in this guide provide a comprehensive roadmap for elucidating the binding affinity of **3'-Allyl-3'-deoxythymidine** and evaluating its potential as a future therapeutic agent.

References

- Buti, M., Riveiro-Barciela, M., & Esteban, R. (2014). Inhibition of hepatitis B virus DNA polymerase by 3'-azido-3'-deoxythymidine triphosphate but not by its threo analog. PubMed. Available at: [\[Link\]](#)

- Wright, G. E., & Brown, N. C. (1980). Mechanism of Inhibition of *Bacillus subtilis* DNA Polymerase III by the Arylhydrazinopyrimidine Antimicrobial Agents. Proceedings of the National Academy of Sciences of the United States of America. Available at: [\[Link\]](#)
- Mitsuya, H., et al. (1985). 3'-Azido-3'-deoxythymidine (BW A509U): an antiviral agent that inhibits the infectivity and cytopathic effect of human T-lymphotropic virus type III/lymphadenopathy-associated virus in vitro. Proceedings of the National Academy of Sciences of the United States of America. Available at: [\[Link\]](#)
- Price, M. J., et al. (1989). Inhibition of human hepatitis B virus DNA polymerase and duck hepatitis B virus DNA polymerase by triphosphates of thymidine analogs and pharmacokinetic properties of the corresponding nucleosides. PubMed. Available at: [\[Link\]](#)
- Spadari, S., et al. (1992). Stereospecificity of human DNA polymerases alpha, beta, gamma, delta and epsilon, HIV-reverse transcriptase, HSV-1 DNA polymerase, calf thymus terminal transferase and *Escherichia coli* DNA polymerase I in recognizing D- and L-thymidine 5'-triphosphate as substrate. Nucleic Acids Research. Available at: [\[Link\]](#)
- Alauddin, M. M., et al. (2007). Synthesis of N3-substituted thymidine analogues for measurement of cellular kinase activity. Bioorganic & Medicinal Chemistry Letters. Available at: [\[Link\]](#)
- Abu-Shakra, A., & Cunningham, M. L. (2002). A novel assay to determine the sequence preference and affinity of DNA minor groove binding compounds. Nucleic Acids Research. Available at: [\[Link\]](#)
- Singer, B., et al. (1986). O-Alkyl deoxythymidines are recognized by DNA polymerase I as deoxythymidine or deoxycytidine. PubMed. Available at: [\[Link\]](#)
- Wigerinck, P., et al. (1990). Synthesis and antiviral activity of 3'-heterocyclic substituted 3'-deoxythymidines. Journal of Medicinal Chemistry. Available at: [\[Link\]](#)
- Moorthy, V. (2021). Synthesis, Characterization and Antibacterial Evaluation of 3-Allyl 2,6-Bis (4-Fluorophenyl)Piperidine-4-One. Acta Scientific Pharmaceutical Sciences. Available at: [\[Link\]](#)

- Stojanovska-Dimzoska, B., et al. (2014). THE SYNTHESIS AND STRUCTURE CHARACTERIZATION OF DEOXYALLIIN AND ALLIIN. ResearchGate. Available at: [\[Link\]](#)
- Deval, J. (2010). Antimicrobial strategies: inhibition of viral polymerases by 3'-hydroxyl nucleosides. PubMed. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). structure activity relationship study of the synthesized thymidine analogs. ResearchGate. Available at: [\[Link\]](#)
- Cooney, D. A., et al. (1986). Specific inhibition of DNA biosynthesis induced by 3'-amino-2',3'-dideoxycytidine. PubMed. Available at: [\[Link\]](#)
- Freudenthal, B. D., et al. (2020). An assay for DNA polymerase β lyase inhibitors that engage the catalytic nucleophile for binding. Bioorganic & Medicinal Chemistry. Available at: [\[Link\]](#)
- Focher, F., et al. (2024). Small Molecule Drugs Targeting Viral Polymerases. MDPI. Available at: [\[Link\]](#)
- De Clercq, E. (1994). Structure-activity relationships and conformational features of antihherpetic pyrimidine and purine nucleoside analogues. A review. PubMed. Available at: [\[Link\]](#)
- Lewis, B. J., et al. (1974). Viral and cellular DNA polymerase: comparison of activities with synthetic and natural RNA templates. PubMed. Available at: [\[Link\]](#)
- Eger, B. T., & Benkovic, S. J. (2005). Local Conformations and Competitive Binding Affinities of Single- And Double-Stranded Primer-Template DNA at the Polymerization and Editing Active Sites of DNA Polymerases. Biochemistry. Available at: [\[Link\]](#)
- da Silva, A. C. S., et al. (2022). Antiviral Effect of 5'-Arylchalcogeno-3-aminothymidine Derivatives in SARS-CoV-2 Infection. MDPI. Available at: [\[Link\]](#)
- Salic, A., & Mitchison, T. J. (2008). Thymidine Analogues for Tracking DNA Synthesis. MDPI. Available at: [\[Link\]](#)

- Matthes, E., et al. (1989). Inhibition of hepatitis B virus DNA polymerase by 3'-fluorothymidine triphosphate and other modified nucleoside triphosphate analogs. Antimicrobial Agents and Chemotherapy. Available at: [\[Link\]](#)
- Du, X., Li, Y., & Xia, Y.-L. (2016). Binding Affinity Determination in Drug Design: Insights from Lock and Key, Induced Fit, Conformational Selection, and Inhibitor Trapping Models. MDPI. Available at: [\[Link\]](#)
- Wikipedia. (n.d.). DNA polymerase. Wikipedia. Available at: [\[Link\]](#)
- Sawai, H., et al. (2002). substrate and template specificity of functionalized thymidine analogues bearing an sp³-hybridized carbon at the C5 alpha-position for several DNA polymerases. Bioconjugate Chemistry. Available at: [\[Link\]](#)
- Al-Masoudi, N. A., et al. (2023). Synthesis, Characterization, Cytotoxicity Analysis and Evaluation of Novel Heterocyclic Derivatives of Benzamidine against Periodontal Disease Triggering Bacteria. MDPI. Available at: [\[Link\]](#)
- Kumar, R., et al. (1991). Synthesis and antiretroviral evaluation of new alkoxy and aryloxy phosphate derivatives of 3'-azido-3'-deoxythymidine. Journal of Medicinal Chemistry. Available at: [\[Link\]](#)
- Drug Design Org. (n.d.). Structure Activity Relationships. Drug Design Org. Available at: [\[Link\]](#)
- The Bumbling Biochemist. (2023). Overview of methods to measure biochemical binding affinity. YouTube. Available at: [\[Link\]](#)
- Genna, V., et al. (2016). Comparative Molecular Dynamics Studies of Human DNA Polymerase η . Journal of Chemical Information and Modeling. Available at: [\[Link\]](#)
- Shomu's Biology. (2020). DNA Polymerase in Prokaryotes and their mechanism of action(DNA Pol I ,DNA Pol II and DNA Pol III). YouTube. Available at: [\[Link\]](#)
- Jenkins, G. J., et al. (2000). The polymerase inhibition assay: A methodology for the identification of DNA-damaging agents. Molecular Carcinogenesis. Available at: [\[Link\]](#)

- Organic Chemistry Portal. (n.d.). Allyl iodide synthesis by iodination or substitution. Organic Chemistry Portal. Available at: [\[Link\]](#)
- Schinazi, R. F., et al. (1994). Synthesis and biological evaluation of 2',3'-dideoxy-L-pyrimidine nucleosides as potential antiviral agents against human immunodeficiency virus (HIV) and hepatitis B virus (HBV). Journal of Medicinal Chemistry. Available at: [\[Link\]](#)
- Germi, R., & Gerna, G. (1982). Differential incorporation of thymidylate analogues into DNA by DNA polymerase alpha and by DNA polymerases specified by two herpes simplex viruses. PubMed. Available at: [\[Link\]](#)
- Götte, M. (2020). Recapitulating Trafficking of Nucleosides Into the Active Site of Polymerases of RNA Viruses: The Challenge and the Prize. Frontiers in Microbiology. Available at: [\[Link\]](#)
- Choi, S. J., et al. (2004). Semiautomatic synthesis of 3'-deoxy-3'-[18F]fluorothymidine using three precursors. Applied Radiation and Isotopes. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Antimicrobial strategies: inhibition of viral polymerases by 3'-hydroxyl nucleosides - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [2. mdpi.com \[mdpi.com\]](#)
- [3. Structure-activity relationships and conformational features of antiherpetic pyrimidine and purine nucleoside analogues. A review - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. DNA polymerase - Wikipedia \[en.wikipedia.org\]](#)
- [5. Recapitulating Trafficking of Nucleosides Into the Active Site of Polymerases of RNA Viruses: The Challenge and the Prize - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [6. Stereospecificity of human DNA polymerases alpha, beta, gamma, delta and epsilon, HIV-reverse transcriptase, HSV-1 DNA polymerase, calf thymus terminal transferase and](#)

Escherichia coli DNA polymerase I in recognizing D- and L-thymidine 5'-triphosphate as substrate - PMC [pmc.ncbi.nlm.nih.gov]

- 7. Inhibition of hepatitis B virus DNA polymerase by 3'-azido-3'-deoxythymidine triphosphate but not by its threo analog - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. 3'-Azido-3'-deoxythymidine (BW A509U): an antiviral agent that inhibits the infectivity and cytopathic effect of human T-lymphotropic virus type III/lymphadenopathy-associated virus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Inhibition of human hepatitis B virus DNA polymerase and duck hepatitis B virus DNA polymerase by triphosphates of thymidine analogs and pharmacokinetic properties of the corresponding nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Differential incorporation of thymidylate analogues into DNA by DNA polymerase alpha and by DNA polymerases specified by two herpes simplex viruses - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. actascientific.com [actascientific.com]
- 12. mdpi.com [mdpi.com]
- 13. Comparative Molecular Dynamics Studies of Human DNA Polymerase η - PMC [pmc.ncbi.nlm.nih.gov]
- 14. m.youtube.com [m.youtube.com]
- 15. Specific inhibition of DNA biosynthesis induced by 3'-amino-2',3'-dideoxycytidine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. mdpi.com [mdpi.com]
- 17. researchgate.net [researchgate.net]
- 18. Structure Activity Relationships - Drug Design Org [drugdesign.org]
- 19. Inhibition of hepatitis B virus DNA polymerase by 3'-fluorothymidine triphosphate and other modified nucleoside triphosphate analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. What are DNA polymerase III inhibitors and how do they work? [synapse.patsnap.com]
- To cite this document: BenchChem. [3'-Allyl-3'-deoxythymidine binding affinity to DNA polymerases]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12797780/docs#3-allyl-3-deoxythymidine-binding-affinity-to-dna-polymerases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)